Cas no 62797-12-0 (3-Hexanone, 1-butoxy-5-methyl-)

• Product Name: 3-Hexanone, 1-butoxy-5-methyl-
• CAS No: 62797-12-0
• MF: C₁₁H₂₂O₂
• MW: 186.291183948517
• CID: 431045
• PubChem ID: 58807768
• Update Time: 2025-04-19

3-Hexanone, 1-butoxy-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Hexanone, 1-butoxy-5-methyl-
• 1-butoxy-5-methylhexan-3-one
• DTXSID40730293
• 62797-12-0
• SCHEMBL13135869

• Inchi： 1S/C11H22O2/c1-4-5-7-13-8-6-11(12)9-10(2)3/h10H,4-9H2,1-3H3
• InChI Key： ZMUMAWQSPBLXDE-UHFFFAOYSA-N
• SMILES： O(CCCC)CCC(CC(C)C)=O

Computed Properties

• Exact Mass: 186.16206
• Monoisotopic Mass: 186.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3